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Compound of Interest

Compound Name: Indium(3+) perchlorate

Cat. No.: B079124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Indium(3+) salts have garnered significant attention as versatile, water-tolerant Lewis acid

catalysts in a variety of organic transformations. Their low toxicity and stability make them

attractive alternatives to traditional Lewis acids. While indium(III) chloride and triflate are more

commonly employed, indium(III) perchlorate, In(ClO₄)₃, demonstrates notable catalytic activity,

particularly in reactions requiring strong electrophilic activation. These application notes provide

detailed protocols and comparative data for key organic reactions catalyzed by Indium(3+)

salts, with a special focus on the documented applications of indium(III) perchlorate.

Application Note 1: Friedel-Crafts Acylation of
Aromatic Compounds
The Friedel-Crafts acylation is a fundamental C-C bond-forming reaction for the synthesis of

aryl ketones, which are crucial intermediates in the pharmaceutical and fine chemical

industries. Indium(III) perchlorate has been shown to be an effective catalyst for this

transformation.

Data Presentation: Catalyst Comparison in the Acylation
of Anisole
The following table summarizes the catalytic efficiency of various indium salts in the acylation

of anisole with acetic anhydride. The data highlights the competence of indium(III) perchlorate
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in this reaction.

Entry
Catalyst (1
mol%)

Additive Solvent Yield (%)[1]

1 InCl₃ — MeCN 25

2 In(OTf)₃ — MeCN 28

3 In(ClO₄)₃·8H₂O — MeCN 57

4 InCl₃ 3 mol% AgClO₄ MeCN 82

5 In(OTf)₃ 4 mol% LiClO₄ MeNO₂ 95

Table 1: Comparison of Indium(III) catalysts in the Friedel-Crafts acylation of anisole.[1]

Experimental Protocol: Acylation of Anisole using
In(ClO₄)₃·8H₂O
Materials:

Anisole

Acetic Anhydride

Indium(III) perchlorate octahydrate (In(ClO₄)₃·8H₂O)

Acetonitrile (MeCN), anhydrous

Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)

Thin Layer Chromatography (TLC) apparatus

Silica gel for column chromatography

Procedure:

To a stirred solution of anisole (1.0 mmol) in anhydrous acetonitrile (5 mL) in a round-bottom

flask, add indium(III) perchlorate octahydrate (0.01 mmol, 1 mol%).
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Add acetic anhydride (1.2 mmol) to the mixture.

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by TLC.

Upon completion, quench the reaction with the addition of a saturated aqueous solution of

sodium bicarbonate.

Extract the product with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to afford the desired 4-

methoxyacetophenone.

Logical Workflow for Friedel-Crafts Acylation
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Workflow for In(ClO₄)₃-Catalyzed Friedel-Crafts Acylation

Reaction Setup

Reaction

Work-up & Purification

Charge flask with Anisole
and anhydrous MeCN

Add In(ClO₄)₃·8H₂O
(1 mol%)

Add Acetic Anhydride

Stir at Room Temperature

Start Reaction

Monitor by TLC

Quench with NaHCO₃ (aq)

Reaction Complete

Extract with Ethyl Acetate

Dry and Concentrate

Purify by Column Chromatography

4-Methoxyacetophenone

Final Product
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General Workflow for the Biginelli Reaction

Reactants

Aldehyde

Add In(3+) Catalyst
and Solvent (THF)

β-Ketoester Urea / Thiourea

Heat to Reflux

Monitor by TLC

Cool and Precipitate
in Ice Water

Filter and Wash Solid

Recrystallize

Pure Dihydropyrimidinone
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Catalytic Cycle for Pechmann Condensation

Reaction Steps

Phenol

Transesterification

β-Ketoester

In(3+)

activates

Intramolecular
Electrophilic Aromatic

Substitution (Cyclization)

Dehydration

regenerates

Coumarin H₂O
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Workflow for Thia-Michael Addition

Reaction Setup

Reaction

Work-up & Purification

Dissolve Chalcone and Thiol
in dry MeOH

Add In(3+) Catalyst
(10 mol%)

Stir at Room Temperature

Start Reaction

Monitor by TLC

Solvent Evaporation

Reaction Complete

Ether Extraction & Wash

Drying and Concentration

Silica Gel Filtration

Michael Adduct

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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